Cas no 62221-87-8 (Cyclohexanecarboxamide, 1-ethyl-2-oxo-)

• Product Name: Cyclohexanecarboxamide, 1-ethyl-2-oxo-
• CAS No: 62221-87-8
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 453819
• PubChem ID: 71388649
• Update Time: 2025-04-19

Cyclohexanecarboxamide, 1-ethyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide, 1-ethyl-2-oxo-
• 1-ethyl-2-oxocyclohexane-1-carboxamide
• DTXSID40810706
• 62221-87-8

• Inchi： 1S/C9H15NO2/c1-2-9(8(10)12)6-4-3-5-7(9)11/h2-6H2,1H3,(H2,10,12)
• InChI Key： LVAPMZVWEZQHOF-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1(C(N)=O)CC

Computed Properties

• Exact Mass: 169.11035
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 60.16